Cas no 10172-35-7 (2-Bromo-4-methoxy-6-nitroaniline)

• Product Name: 2-Bromo-4-methoxy-6-nitroaniline
• CAS No: 10172-35-7
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD18088521
• CID: 1029483
• PubChem ID: 21938204
• Update Time: 2025-11-02

2-Bromo-4-methoxy-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxy-6-nitroaniline
• 4-Amino-3-brom-5-nitro-anisol
• AK135381
• FT-0686982
• KB-21336
• STL253587
• SureCN416580
• 4-Amino-3-bromo-5-nitroanisole
• 4-AMino-3-broMo-5-nitroanisole[2-BroMo-4-Methoxy-6-nitroaniline]
• Benzenamine, 2-bromo-4-methoxy-6-nitro-
• FYCRRMSGEDGSFS-UHFFFAOYSA-N
• 2-Nitro-4-methoxy-6-bromoaniline
• BBL034459
• NE36348
• CM11553
• AS05413
• (2-bromo-4-methoxy-6-nitrophenyl)amine
• AB0159409
• ST24040123
• SY083322
• CS-0046831
• DTXSID40620387
• 10172-35-7
• A856958
• PS-10552
• DB-364795
• SCHEMBL416580
• AKOS005147342
• EN300-114952
• MFCD18088521

• MDL： MFCD18088521
• Inchi： 1S/C7H7BrN2O3/c1-13-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,9H2,1H3
• InChI Key： FYCRRMSGEDGSFS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.718±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Bromo-4-methoxy-6-nitroaniline

Comprehensive Guide to 2-Bromo-4-methoxy-6-nitroaniline (CAS No. 10172-35-7): Properties, Applications, and Industry Insights

2-Bromo-4-methoxy-6-nitroaniline (CAS No. 10172-35-7) is a specialized organic compound widely recognized in the field of fine chemical synthesis. With its unique molecular structure featuring a bromo substituent, methoxy group, and nitroaniline backbone, this compound serves as a critical intermediate in pharmaceuticals, agrochemicals, and dye manufacturing. Its CAS registry number, 10172-35-7, ensures precise identification in global chemical databases, making it a focal point for researchers and industrial applications.

The growing demand for nitroaniline derivatives in synthetic chemistry has placed compounds like 2-Bromo-4-methoxy-6-nitroaniline at the forefront of innovation. Recent trends highlight its role in developing photoactive materials and advanced intermediates for OLEDs and organic electronics. Searches for "nitroaniline applications 2024" and "bromo-methoxy-aniline synthesis" reflect rising interest in its versatile properties. This article delves into its molecular characteristics, industrial relevance, and answers frequently asked questions.

From a structural perspective, 2-Bromo-4-methoxy-6-nitroaniline exhibits distinct reactivity due to the electron-withdrawing nitro group and electron-donating methoxy group. This balance enables selective functionalization, a feature exploited in cross-coupling reactions and heterocyclic compound synthesis. Laboratories optimizing "green chemistry protocols" often explore this compound’s potential in catalytic systems, aligning with sustainability goals.

In the pharmaceutical sector, derivatives of 2-Bromo-4-methoxy-6-nitroaniline are investigated for their bioactive potential. Queries like "nitroaniline in drug discovery" and "brominated anilines FDA approval" underscore its relevance. While not directly used in final drug formulations, its role as a precursor for antimicrobial agents and kinase inhibitors is well-documented. Researchers emphasize its utility in constructing complex molecular architectures via Pd-catalyzed reactions.

The compound’s physicochemical properties—such as a melting point range of 120–125°C and moderate solubility in polar solvents—make it suitable for controlled reactions. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, a topic frequently searched as "CAS 10172-35-7 analysis methods." Regulatory compliance and safe handling protocols are equally critical, though this compound is not classified under restricted categories.

Emerging applications in material science further elevate the profile of 2-Bromo-4-methoxy-6-nitroaniline. Its incorporation into conductive polymers and nonlinear optical materials responds to the demand for "organic electronic components" and "smart material precursors." Industry reports predict growth in these niches, driven by renewable energy and wearable technology trends.

To address common queries: The compound’s stability under inert atmospheres and compatibility with Grignard reagents are frequently discussed in forums. Meanwhile, patents referencing 10172-35-7 often focus on its use in dye sensitizers for solar cells. For suppliers and distributors, ensuring high-purity grades (≥98%) is paramount, as highlighted in searches for "buy 2-Bromo-4-methoxy-6-nitroaniline."

In summary, 2-Bromo-4-methoxy-6-nitroaniline (CAS No. 10172-35-7) bridges multiple scientific disciplines with its adaptable chemistry. Whether in answering "how to synthesize bromo-nitroaniline" or exploring "nitroaniline safety data," this compound remains a cornerstone of modern organic synthesis. Future research will likely expand its utility in bioconjugation and catalysis, solidifying its industrial importance.